Cas no 127345-91-9 (Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-)

Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl- structure
127345-91-9 structure
Product Name:Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-
CAS No:127345-91-9
MF:C11H10N2OS
MW:218.274900913239
CID:219797
PubChem ID:130922
Update Time:2025-04-19

Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-
    • (2-methylimidazo[2,1-b][1,3]benzothiazol-1-yl)methanol
    • NIK 228
    • (2-methylimidazo[2,1-b][1,3]benzothiazol-3-yl)methanol
    • 3-Hydroxymethyl-2-methylimidazo(2,1-b)benzothiazole
    • Imidazo(2,1-b)benzothiazole-3-methanol, 2-methyl-
    • Nik-228
    • 2-Methylimidazo[2,1-b]benzothiazole-3-methanol
    • SCHEMBL10462306
    • LNOGZUJTJKHQFR-UHFFFAOYSA-N
    • 127345-91-9
    • DTXSID60155489
    • Inchi: 1S/C11H10N2OS/c1-7-9(6-14)13-8-4-2-3-5-10(8)15-11(13)12-7/h2-5,14H,6H2,1H3
    • InChI Key: LNOGZUJTJKHQFR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N2C1=NC(C)=C2CO

Computed Properties

  • Exact Mass: 218.0515
  • Monoisotopic Mass: 218.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 37.53
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